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Compound of Interest

Compound Name: 3-Allylrhodanine

Cat. No.: BO75707

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and hazard
information for 3-Allylrhodanine (CAS: 1457-47-2). The information is compiled from publicly
available Safety Data Sheets (SDS) and chemical supplier information to ensure laboratory
personnel can manage this chemical safely and effectively.

Chemical Identification

3-Allylrhodanine, also known as 3-Allyl-2-thioxo-4-thiazolidinone, is a heterocyclic organic
compound.[1][2][3] It serves as a building block in organic synthesis and is of interest to
researchers in medicinal chemistry and drug development.[4]

Identifier Value

Chemical Name 3-Allyl-2-thioxo-4-thiazolidinone[1][2][3]

Synonyms 3-AIIyI-rhod-ar-1ine, 3-prop-2-enyl-2-sulfanylidene-
1,3-thiazolidin-4-one[1][5]

CAS Number 1457-47-2[1]

Molecular Formula CeH7NOS2[1][6]

Molecular Weight 173.26 g/mol [1]

Chemical Structure C=CCN1C(=0)CSC1=S (SMILES)[1]
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Hazard Identification and GHS Classification

3-Allylrhodanine is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to
irritation of the skin, eyes, and respiratory system.[1][5]

Signal Word: Warning[1][2][5]

GHS Pictogram:

laalt text
GHS Classification Hazard Code Hazard Statement
Skin Irritation, Category 2 H315 Causes skin irritation[1][2][5]
Serious Eye Irritation, H319 Causes serious eye irritation[1]
Category 2A [2][5]

Specific target organ toxicity — M rat
ay cause respiratory

Single exposure, Category 3 H335
J P 9o irritation[1][5]

(Respiratory system)

Toxicological Summary

While specific quantitative acute toxicity data, such as LD50 (Lethal Dose, 50%) or LC50
(Lethal Concentration, 50%), for 3-Allylrhodanine are not readily available in the cited public
sources, the GHS classifications indicate that the substance is of moderate acute hazard. The
classifications are based on data from toxicological studies, likely on animal models, which
have demonstrated its potential to cause reversible inflammatory effects on skin and eyes, as
well as irritation to the respiratory tract upon single exposure.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 3-Allylrhodanine.
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Property Value Reference(s)

) Solid. Light yellow to brown
Physical State [1][2]
powder or crystal.

Melting Point 46-48 °C [11[7]
Boiling Point 139 °C at 6 mmHg (8 hPa) [1][7]
Density 1.135 g/mL at 25 °C [1]
Flash Point Not applicable [1]
Incompatible Materials Strong oxidizing agents [7]

Under fire conditions, may

produce toxic fumes of carbon
Hazardous Decomposition monoxide, carbon dioxide, [7]

nitrogen oxides (NOx), and

sulfur oxides (SOXx).

Standard Experimental Protocols for Hazard
Assessment

The GHS classifications for 3-Allylrhodanine are determined through standardized
toxicological testing protocols. While the specific studies for this compound are not publicly
detailed, the methodologies are governed by international guidelines, primarily from the
Organisation for Economic Co-operation and Development (OECD).

Skin Irritation Testing (OECD Test Guideline 404)

This test evaluates the potential of a substance to cause reversible inflammatory changes to
the skin.

o Test System: Typically conducted using albino rabbits.

e Procedure: A small amount of the test substance (0.5 g) is applied to a shaved patch of skin
on the animal. The patch is covered with a gauze dressing for a specified period, usually 4
hours.
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o Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at
specific intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

o Classification: The severity of the skin reactions is scored. A mean score of > 2.3 and < 4.0
for erythema/edema across the test animals typically results in a "Category 2" classification.

Eye Irritation Testing (OECD Test Guideline 405)

This protocol assesses the potential for a substance to cause damage to the eye.
o Test System: Conducted using albino rabbits.

e Procedure: A small amount of the substance (0.1 mL or 0.1 g) is instilled into the conjunctival
sac of one eye of the animal. The other eye remains untreated as a control.

e Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.

o Classification: Effects are scored based on their severity and reversibility. A substance is
classified as "Category 2A" if it produces a positive response in at least two of three tested
animals that is fully reversible within 21 days of observation.

Specific Target Organ Toxicity — Single Exposure (OECD
Test Guideline 403 / Inhalation)

This assesses toxicity to specific organs following a single exposure, with a focus on
respiratory irritation for this compound.

o Test System: Typically uses rats.

o Procedure: Animals are exposed to the substance, usually as a dust or aerosol, in an
inhalation chamber for a set duration (e.g., 4 hours). Multiple concentration groups are
tested.

o Observation: Animals are observed for clinical signs of toxicity and respiratory distress during
and after exposure. This includes changes in breathing patterns, nasal discharge, and other
signs of irritation.
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o Classification: Evidence of transient respiratory tract irritation (e.g., rhinitis, coughing) that
resolves after exposure ceases can lead to a "Category 3" classification for respiratory
irritation.

Handling, Storage, and Personal Protective
Equipment (PPE)

Safe handling and storage are critical to minimize exposure risk.

Safe Handling

e Ventilation: Use only in a well-ventilated area, such as a chemical fume hood.[5]

o Personal Contact: Avoid all personal contact, including inhalation of dust and contact with
skin and eyes.[5]

» Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][5] Do not eat,
drink, or smoke in laboratory areas.

o Dust Formation: Avoid generating dust.

Storage

o Conditions: Keep containers tightly closed and store in a dry, cool, and well-ventilated place.
» Incompatibilities: Store away from strong oxidizing agents.[7]

o Class: Storage class 11 - Combustible Solids.[1]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling 3-Allylrhodanine:
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or

eyeshields.

Protects against dust particles
and splashes, preventing

serious eye irritation.[1][5]

Hand Protection

Impervious chemical-resistant

gloves (e.g., Nitrile rubber).

Prevents skin contact and

subsequent irritation.[1]

Skin/Body Protection

Laboratory coat, long pants,

and closed-toe shoes.

Minimizes the risk of accidental

skin exposure.

NIOSH-approved N95 dust

mask or higher for nuisance o )
_ Protects against inhalation of
_ _ exposures. Use a respirator .
Respiratory Protection ) ] ) dust, which may cause
with appropriate cartridges for ) T
i o respiratory irritation.[5]
higher-level protection if dust

cannot be controlled.[1][7]

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If
respiratory irritation occurs or if you feel unwell, seek medical advice.[5]

» Skin Contact: Immediately take off all contaminated clothing. Wash the affected skin with
plenty of soap and water. If skin irritation persists, get medical advice/attention.[3][5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get
medical advice/attention.[5]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or
doctor/physician if you feel unwell.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use dry chemical powder, foam, or carbon dioxide (COz2).
Water spray can be used for large fires only.

Specific Hazards: The substance is combustible. Decomposition on heating may produce
toxic and irritating fumes including carbon monoxide, nitrogen oxides, and sulfur oxides.[7]

Protective Equipment: Firefighters should wear full protective clothing and self-contained
breathing apparatus (SCBA).

Accidental Release Measures (Spills)

Personal Precautions: Evacuate personnel from the area. Wear appropriate personal
protective equipment (see Section 5.3). Avoid breathing dust and prevent contact with skin
and eyes.

Environmental Precautions: Prevent the substance from entering drains or waterways.

Containment and Cleanup: Use dry cleanup procedures. Sweep up the spilled solid material,
avoiding dust generation. Place the material into a clean, dry, sealable, and labeled container
for disposal. After cleanup, decontaminate the area and launder all protective clothing before
reuse.

Disposal Considerations

Dispose of 3-Allylrhodanine and its container in accordance with all applicable local, state,

and federal regulations. Waste should be classified as hazardous. Do not dispose of it down

the drain or with regular trash. Handle uncleaned containers as you would the product itself.

Visual Guides: Workflows and Logical Relationships

The following diagrams illustrate key safety workflows for handling 3-Allylrhodanine.
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Planning & Preparation

1. Hazard Identification
(Review SDS: H315, H319, H335)

l

2. Risk Assessment
(Evaluate exposure potential)

l

3. Implement Controls
(Fume Hood, PPE)

Execution

4. Safe Handling
(Follow SOPs)

If incident occurs

Response

5. Emergency Occurs
(Spill, Exposure)

6. Emergency Response
(First Aid, Spill Cleanup)

Click to download full resolution via product page

Caption: Chemical Safety & Handling Workflow.
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Spill of 3-Allylrhodanine DeD

1. Evacuate & Secure Area
Alert personnel

'

2. Don Appropriate PPE
(Gloves, Goggles, N95 Respirator)

'

3. Contain Spill
(Prevent entry to drains)

'

4. Clean Up Spill
- Sweep solid material carefully
- Avoid creating dust

'

5. Collect Waste
Place in a labeled, sealed container

i

6. Decontaminate Area & PPE

7. Dispose of Waste
Follow hazardous waste protocols

Click to download full resolution via product page

Caption: Accidental Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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